Cas no 1854172-74-9 (1-(Piperidin-4-yl)azetidine-3-carboxamide)

• Product Name: 1-(Piperidin-4-yl)azetidine-3-carboxamide
• CAS No: 1854172-74-9
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• MDL: MFCD34168657
• CID: 5614019
• PubChem ID: 130933630
• Update Time: 2025-06-25

1-(Piperidin-4-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-4-yl)azetidine-3-carboxamide
• 1854172-74-9
• EN300-3211659
• 1-(Piperidin-4-yl)azetidine-3-carboxamide

• MDL： MFCD34168657
• Inchi： 1S/C9H17N3O/c10-9(13)7-5-12(6-7)8-1-3-11-4-2-8/h7-8,11H,1-6H2,(H2,10,13)
• InChI Key： NDZZVVYVIQCXGK-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C1)C1CCNCC1)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(Piperidin-4-yl)azetidine-3-carboxamide

Introduction to 1-(Piperidin-4-yl)azetidine-3-carboxamide (CAS No. 1854172-74-9)

1-(Piperidin-4-yl)azetidine-3-carboxamide, with the CAS number 1854172-74-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their unique structural properties and biological activities. The chemical structure of 1-(Piperidin-4-yl)azetidine-3-carboxamide consists of a piperidine ring attached to an azetidine moiety, with a carboxamide group at the 3-position of the azetidine ring. This combination of functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The synthesis of 1-(Piperidin-4-yl)azetidine-3-carboxamide has been extensively studied, and several efficient routes have been developed to produce this compound. One common method involves the reaction of 4-piperidinylamine with an appropriate azetidine carboxylic acid or its derivative, followed by coupling and functional group manipulation. The choice of synthetic pathway often depends on the desired purity and yield, as well as the specific application in mind. Recent advancements in synthetic chemistry have led to more streamlined and cost-effective methods, making the production of this compound more accessible for both research and industrial purposes.

In terms of its biological activity, 1-(Piperidin-4-yl)azetidine-3-carboxamide has shown promising results in various preclinical studies. One area of significant interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of 1-(Piperidin-4-yl)azetidine-3-carboxamide to interact with specific GPCRs makes it a valuable tool for understanding receptor function and developing novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry investigated the binding affinity and selectivity of 1-(Piperidin-4-yl)azetidine-3-carboxamide for several GPCRs, including the serotonin receptor 5-HT_2C. The results demonstrated that this compound exhibits high affinity and selectivity for the 5-HT_2C receptor, which is implicated in mood disorders such as depression and anxiety. This finding suggests that 1-(Piperidin-4-yl)azetidine-3-carboxamide could be a potential lead compound for developing new treatments for these conditions.

Beyond its role as a GPCR modulator, 1-(Piperidin-4-yl)azetidine-3-carboxamide has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have neuroprotective effects, potentially making it useful in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but they are believed to involve modulation of oxidative stress and inflammation pathways.

In addition to its therapeutic potential, 1-(Piperidin-4-yl)azetidine-3-carboxamide is also being explored as a tool compound in basic research. Its unique structure and pharmacological properties make it an excellent candidate for probing the structure-function relationships of various biological targets. Researchers can use this compound to gain insights into receptor dynamics and signaling pathways, which can inform the design of more effective drugs.

The safety profile of 1-(Piperidin-4-yl)azetidine-3-carboxamide is another important aspect that has been evaluated in preclinical studies. Initial toxicity assessments have shown that this compound has a favorable safety profile, with no significant adverse effects observed at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(Piperidin-4-yl)azetidine-3-carboxamide (CAS No. 1854172-74-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it a valuable tool for both research and therapeutic purposes. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its importance in the field.